Cas no 1038404-07-7 (a,a-dimethyl-1H-Imidazole-2-acetic acid)
1038404-07-7 structure
Product Name:a,a-dimethyl-1H-Imidazole-2-acetic acid
CAS No:1038404-07-7
MF:C7H10N2O2
MW:154.166501522064
CID:2084070
PubChem ID:66889227
Update Time:2025-04-21
a,a-dimethyl-1H-Imidazole-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- a,a-dimethyl-1H-Imidazole-2-acetic acid
- NPUSYSKUENYRAN-UHFFFAOYSA-N
- 1038404-07-7
- SCHEMBL1051729
- DB-098019
- 2-(1H-imidazol-2-yl)-2-methyl-propionic acid
-
- Inchi: 1S/C7H10N2O2/c1-7(2,6(10)11)5-8-3-4-9-5/h3-4H,1-2H3,(H,8,9)(H,10,11)
- InChI Key: NPUSYSKUENYRAN-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)C1=NC=CN1)=O
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 66Ų
a,a-dimethyl-1H-Imidazole-2-acetic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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